5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-methoxyphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H11N3OS/c1-13-9(11-12-10(13)15)7-5-3-4-6-8(7)14-2/h3-6H,1-2H3,(H,12,15)
• InChI Key: QTQYEVBKWNUVNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CC=CC=C2OC
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol (MMPT) is an organosulfur compound that has been studied for its potential applications in chemistry, biology, and medicine. MMPT is a small molecule that is structurally similar to other sulfur-containing compounds, such as thiols and disulfides. It has been used as a starting material for the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst for reactions. In addition, MMPT has also been studied for its potential biological activities, such as its ability to inhibit the growth of certain bacteria and fungi.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Compounds related to 5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol have been synthesized and found to possess good or moderate antimicrobial activities against various microorganisms. This highlights their potential in developing new antimicrobial agents (Bektaş et al., 2007).

Corrosion Inhibition

• Certain derivatives of this compound, like 4-(4-methoxyphenyl)-5-[(2-methyl-1H-benzimidazol-1-yl)methyl]-4H-1,2,4-triazole-3-thiol, have been investigated as inhibitors for mild steel corrosion in acidic solutions. These studies are crucial for understanding their application in corrosion control (Yadav et al., 2013).

Physicochemical Properties and Pharmacological Activity

• Research on derivatives of 5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol has shown potential pharmacological activities, including antitumor, anti-inflammatory, and antioxidant properties. This is significant in the search for biologically active substances (Sameluk & Kaplaushenko, 2015).

Molecular Stability and Anti-Cancer Properties

• Studies on benzimidazole derivatives bearing 1,2,4-triazole have been conducted to understand their anti-cancer properties, showing the molecular stability and potential of these compounds as EGFR inhibitors (Karayel, 2021).

Central Nervous System Penetrability

• Certain triazole derivatives have been shown to effectively penetrate the blood-brain barrier, making them useful for pharmacological studies related to the central nervous system (Rosen et al., 1990).

Antiproliferative Activity

• Some triazole derivatives have been evaluated for their antiproliferative activity, providing insights into their potential use in cancer treatment (Narayana et al., 2010).